Rasagiline mesylate

• CAS No.: 161735-79-1
• Product Name: Rasagiline mesylate
• Molecular Formula: C₁₂H₁₃N ∙ CH₃SO₃H
• Molecular Weight: 267.35 g/mol
• IUPAC Name: methanesulfonic acid;(1R)-N-prop-2-ynyl-2,3-dihydro-1H-inden-1-amine
• Standard InChI: InChI=1S/C12H13N.CH4O3S/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12;1-5(2,3)4/h1,3-6,12-13H,7-9H2;1H3,(H,2,3,4)/t12-;/m1./s1
• Standard InChIKey: JDBJJCWRXSVHOQ-UTONKHPSSA-N
• Isomeric SMILES: CS(=O)(=O)O.C#CCN[C@@H]1CCC2=CC=CC=C12
• SMILES: CS(=O)(=O)O.C#CCNC1CCC2=CC=CC=C12
• Canonical SMILES: CS(=O)(=O)O.C#CCNC1CCC2=CC=CC=C12
• Appearance: Powder
• Description: Rasagiline Mesylate is a new MAO-B inhibitor for the treatment of idiopathic Parkinson/'s disease.Rasagiline inhibits rat brain MAO type B and type A with IC50 of 4.43 nM and 412 nM, respectively. Rasagiline is three to 15 times more potent than selegiline for inhibition of MAO-B in rat brain and liver in vivo on acute and chronic administration, but has similar potency in vitro.Rasagiline ex vivo inhibits MAO in the brain and liver with ED50 of 4.43 nM and 412 nM, respectively.
• Synonyms: 2,3-dihydro-N-2-propynyl-1H-inden-1-amine-(1R)-hydrochloride; AGN 1135; AGN-1135; Azilect; N-2-propynyl-1-indanamine; N-propargyl-1-aminoindan mesylate; rasagiline; rasagiline hydrochloride; TVP 101; TVP 1022; TVP-101; TVP-1022; TVP1022
• PubChem Compound: 3052775
• Last Modified: Nov 11 2021